Cas no 878989-06-1 (3-phenylmethanesulfonyl-N-(4-sulfamoylphenyl)propanamide)

• Product Name: 3-phenylmethanesulfonyl-N-(4-sulfamoylphenyl)propanamide
• CAS No: 878989-06-1
• MF: C₁₆H₁₈N₂O₅S₂
• MW: 382.454521656036
• CID: 3126088
• PubChem ID: 7357978
• Update Time: 2025-06-07

3-phenylmethanesulfonyl-N-(4-sulfamoylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzylsulfonyl)-N-(4-sulfamoylphenyl)propanamide
• 878989-06-1
• AKOS003361688
• VU0506976-1
• STK215507
• 3-benzylsulfonyl-N-(4-sulfamoylphenyl)propanamide
• F2983-0185
• 3-PHENYLMETHANESULFONYL-N-(4-SULFAMOYLPHENYL)PROPANAMIDE
• 3-phenylmethanesulfonyl-N-(4-sulfamoylphenyl)propanamide

• Inchi： 1S/C16H18N2O5S2/c17-25(22,23)15-8-6-14(7-9-15)18-16(19)10-11-24(20,21)12-13-4-2-1-3-5-13/h1-9H,10-12H2,(H,18,19)(H2,17,22,23)
• InChI Key： VCXJFKPMZSNHDX-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(CCC(NC1C=CC(=CC=1)S(N)(=O)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 382.06571403Da
• Monoisotopic Mass: 382.06571403Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 140Ų

Additional information on 3-phenylmethanesulfonyl-N-(4-sulfamoylphenyl)propanamide

Introduction to Compound with CAS No. 878989-06-1 and Product Name: 3-phenylmethanesulfonyl-N-(4-sulfamoylphenyl)propanamide

The compound with the CAS number 878989-06-1 and the product name 3-phenylmethanesulfonyl-N-(4-sulfamoylphenyl)propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of both a phenylsulfonyl group and a sulfamoyl group in its structure suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

Recent research in the domain of synthetic organic chemistry has highlighted the importance of functionalized amides in the design of novel therapeutic agents. The 3-phenylmethanesulfonyl-N-(4-sulfamoylphenyl)propanamide molecule, with its dual sulfonamide functionalities, exhibits properties that are highly relevant to modern drug discovery efforts. These functionalities not only enhance the solubility and bioavailability of the compound but also provide multiple sites for interaction with biological receptors.

The structural features of this compound make it particularly interesting for researchers exploring mechanisms of action related to inflammation and pain management. Studies have indicated that sulfonamide derivatives often exhibit potent anti-inflammatory properties by modulating key signaling pathways. The specific arrangement of atoms in 3-phenylmethanesulfonyl-N-(4-sulfamoylphenyl)propanamide may contribute to its ability to interact with enzymes and receptors involved in these pathways, potentially leading to new therapeutic strategies.

In the context of medicinal chemistry, the synthesis of this compound involves sophisticated organic reactions that highlight the advancements in synthetic methodologies. The use of palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies has enabled the precise construction of its complex framework. Such synthetic approaches are crucial for producing molecules with high purity and yield, which are essential for preclinical and clinical studies.

Current research trends suggest that compounds containing multiple sulfonamide groups are being extensively studied for their potential in treating a variety of diseases, including neurological disorders and metabolic syndromes. The dual sulfonamide moieties in 3-phenylmethanesulfonyl-N-(4-sulfamoylphenyl)propanamide may contribute to its versatility as a pharmacological tool. This compound could serve as a scaffold for designing analogs with enhanced efficacy and reduced side effects.

The pharmacokinetic properties of this molecule are also under scrutiny, as they play a critical role in determining its clinical utility. Factors such as absorption, distribution, metabolism, and excretion (ADME) need to be carefully evaluated to ensure that the compound reaches its target site in sufficient concentrations. Preliminary studies have shown promising results regarding its stability and bioavailability, suggesting that it could be a viable candidate for further development.

From a regulatory perspective, the development of new pharmaceutical compounds requires rigorous testing to ensure safety and efficacy. The 3-phenylmethanesulfonyl-N-(4-sulfamoylphenyl)propanamide molecule is currently undergoing preclinical evaluations to assess its potential therapeutic benefits. These studies aim to gather comprehensive data on its pharmacological effects, toxicity profiles, and interactions with other drugs.

The integration of computational chemistry techniques has accelerated the discovery process for many pharmaceutical compounds. Molecular modeling and virtual screening have been instrumental in identifying promising candidates like 3-phenylmethanesulfonyl-N-(4-sulfamoylphenyl)propanamide. These methods allow researchers to predict how a molecule will behave within biological systems, thereby reducing the time and cost associated with traditional experimental approaches.

The future prospects of this compound are bright, given the growing demand for innovative therapeutic solutions. As research continues to uncover new applications for sulfonamide derivatives, 3-phenylmethanesulfonyl-N-(4-sulfamoylphenyl)propanamide is poised to play a significant role in addressing unmet medical needs. Its unique structural features and potential biological activities make it a valuable asset in the pharmaceutical landscape.